Cas no 2807467-20-3 (2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane)

• Product Name: 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane
• CAS No: 2807467-20-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6795831
• PubChem ID: 164894218
• Update Time: 2025-05-22

2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane
• 2807467-20-3
• MFCD34760805

• Inchi： 1S/C11H13BrO2/c1-8-5-9(7-10(12)6-8)11(2)13-3-4-14-11/h5-7H,3-4H2,1-2H3
• InChI Key： MGCVMUNLGXDRDM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C1(C)OCCO1

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane

Research Briefing on 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane (CAS: 2807467-20-3)

In recent years, the compound 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane (CAS: 2807467-20-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dioxolane-protected aldehyde functionality, has shown promising potential as an intermediate in the synthesis of bioactive molecules and drug candidates. The bromo and methyl substituents on the phenyl ring further enhance its reactivity, making it a versatile building block in medicinal chemistry.

Recent studies have focused on the synthetic applications of 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized this compound as a key intermediate to introduce the bromoaryl moiety into the inhibitor scaffold, which was critical for achieving high binding affinity to the target protein.

Another significant advancement was reported in the field of neurodegenerative diseases. A research team at the University of Cambridge explored the use of 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane as a precursor for the synthesis of gamma-secretase modulators. These modulators are being investigated for their potential to reduce the production of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study highlighted the compound's stability under various reaction conditions, making it a reliable choice for multi-step synthetic routes.

From a mechanistic perspective, the dioxolane protection group in 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane plays a crucial role in preventing unwanted side reactions during synthesis. This feature has been particularly valuable in the development of complex natural product derivatives, where selective functionalization is often required. A recent publication in Organic Letters (2024) detailed its use in the total synthesis of a marine-derived alkaloid with potent anti-inflammatory properties.

Looking ahead, the pharmaceutical industry is showing increasing interest in scaling up the production of 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane to meet the growing demand for its applications in drug discovery. Several contract research organizations (CROs) have begun offering custom synthesis services for this compound, reflecting its importance in modern medicinal chemistry. Furthermore, computational studies are underway to predict its reactivity patterns and optimize its use in automated synthesis platforms.

In conclusion, 2-(3-Bromo-5-methylphenyl)-2-methyl-1,3-dioxolane (CAS: 2807467-20-3) represents a valuable tool in the medicinal chemist's arsenal. Its unique structural features and demonstrated utility in diverse therapeutic areas underscore its potential to contribute to the development of next-generation pharmaceuticals. As research continues to uncover new applications for this compound, it is expected to remain a focus of innovation in chemical biology and drug discovery.